Cas no 134959-55-0 (8-Quinolinecarboxylicacid, phenylmethyl ester)

• Product Name: 8-Quinolinecarboxylicacid, phenylmethyl ester
• CAS No: 134959-55-0
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 222510
• PubChem ID: 154453
• Update Time: 2025-04-19

8-Quinolinecarboxylicacid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylicacid, phenylmethyl ester
• benzyl quinoline-8-carboxylate
• Benzyl 8-quinolinecarboxylate
• Phenylmethyl 8-quinolinecarboxylate
• DTXSID10159159
• CCRIS 6964
• 84EBG4BUE4
• 8-Quinolinecarboxylic acid, phenylmethyl ester
• 134959-55-0
• SCHEMBL22918322

• Inchi： 1S/C17H13NO2/c19-17(20-12-13-6-2-1-3-7-13)15-10-4-8-14-9-5-11-18-16(14)15/h1-11H,12H2
• InChI Key： ZKCLHWMJUNNHHE-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2=CC=CN=C12)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.095
• Monoisotopic Mass: 263.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 430°C at 760 mmHg
• Flash Point: 213.8°C
• Refractive Index: 1.648